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Compound of Interest
(1-

Compound Name: Phenylcyclopropyl)methanesulfon
amide
Cat. No.: B13231580

Get Quote

Structural Overview & Significance

Molecule: (1-Phenylcyclopropyl)methanesulfonamide Formula:

Molecular Weight: 211.28 g/mol [2]

This compound features a cyclopropane ring acting as a conformational lock, restricting the
spatial arrangement of the phenyl group relative to the methanesulfonamide tail. In drug
discovery, this motif is often employed to improve metabolic stability (blocking

-oxidation) and to orient the sulfonamide pharmacophore in a specific vector.[1]

Structural Connectivity

The molecule consists of a quaternary carbon (

) at the cyclopropyl linkage, connecting:

¢ APhenyl ring.
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e A Methanesulfonamide group (

) via a methylene linker.

e Two equivalent methylene groups (

) forming the cyclopropyl ring.

Experimental Protocol (Self-Validating)

To ensure high-fidelity data, follow this specific workflow. The choice of solvent is critical for
observing the labile sulfonamide protons.[1]

A. Sample Preparation[1][3][4]

e Solvent Selection:DMSO-d

is the mandatory solvent.[1]
o Reasoning: Chloroform-d (
) often leads to broadening or disappearance of the sulfonamide

signal due to rapid exchange.[1] DMSO-d

forms hydrogen bonds with the amide, slowing exchange and sharpening the peak,
allowing for accurate integration.[1]

» Concentration: Dissolve 10-15 mg of analyte in 0.6 mL solvent.

o Quality Check: Ensure the solution is clear. Turbidity suggests inorganic salts (from
synthesis workup) which will degrade line shape.

B. Acquisition Parameters[1][3][4][5]

¢ 1H NMR: Minimum 16 scans.[1] Pulse delay (

)

3.0 seconds to allow relaxation of the quaternary phenyl carbons if quantitative integration is
required.
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e 13C NMR: Minimum 512 scans.[1] Use DEPT-135 or APT to distinguish the methylene
carbons.[1]

C. Characterization Workflow

13C/DEPT NMR Assign CH2s
(Carbon Types) =

2D HSQC
(H-C Correlation)

Sample Prep ! - Structural
(DMSO-d6) (Integration & Splitting) Confirmation

Click to download full resolution via product page

Figure 1: Analytical workflow for structural validation. The process prioritizes 1H NMR for
symmetry checks before advancing to carbon assignment.[1]

Data Interpretation & Assignment
A. H NMR Analysis (400 MHz, DMSO-d )

The proton spectrum is distinct due to the symmetry of the cyclopropane ring and the shielding

effects of the phenyl group.
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Shift (
Moiety Mult. Int.[1][3][4][5]
» Ppm)

Assignment
Logic

Typical
Aromatic 7.20-7.45 Multi 5H monosubstituted
phenyl pattern.[1]

Exchangeable.[1]
[3] Broad singlet.

Sulfonamide NH Diagnostic:

6.70 — 6.90 brs 2H
Disappears on D

O shake.[1]

Singlet.[1][3] The

is isolated from

Linker CH
3.30-3.50 S 2H other protons (no

vicinal coupling).

[1]

Protons on the

same side as the
Cyclopropyl (cis) 1.10-1.25 m 2H Phenyl ring

(shielded by ring

current).

Protons on the
0.90-1.05 m 2H opposite side of
the Phenyl ring.

Cyclopropyl

(trans)

Critical Interpretation Insight: The cyclopropyl protons (

) form an AA'BB' system. While they appear as two multiplets, they are chemically equivalent
pairs but magnetically non-equivalent due to the fixed geometry.

» Validation Step: If you see a simple triplet or quartet here, the ring is likely opened (impurity).
You must observe the characteristic high-field "roofing” multiplets of a cyclopropane.
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B. C NMR Analysis (100 MHz, DMSO-d )

Shift (
Carbon Type DEPT-135 Phase Structural Note
» Ppm)
Quaternary.[1][3]
) Links Phenyl to
Aromatic (Ipso) 140.0 — 145.0 Absent
Cyclopropyl.[1][2][6][4]
[71[81[°]
) - Typical aromatic
Aromatic (o/m/p) 126.0 - 129.0 Positive (+) ]
signals.
_ Deshielded by
Linker CH 60.0 — 65.0 Negative (-)
group.[1]
Quaternary.[1]
Cyclopropyl C 25.0-30.0 Absent Intersection of Ring,
Ph, and Linker.
Cyclopropyl C Highly shielded,
10.0-15.0 Negative (-) characteristic of

IC

strained rings.

Advanced Verification (2D NMR)

To definitively rule out regioisomers (e.g., N-methylation vs. C-methylation), use HMBC.[1]

HMBC (Heteronuclear Multiple Bond Correlation)

o Target Correlation: Look for a cross-peak between the Linker CH

singlet (~3.4 ppm) and the Quaternary Ipso Carbon (~142 ppm).

« Significance: This 3-bond coupling (

) proves the

group is directly attached to the cyclopropane ring carbon that holds the phenyl group.[1]
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» Negative Control: If the sulfonamide were attached to the nitrogen of an amine precursor
(forming a sulfamide), the chemical shifts and HMBC connectivity would be drastically
different.

Common Impurities & Troubleshooting

Impurity Origin NMR Signature
Missing

1-

Phenylcyclopropyl)methylamin  Starting Material protons.[1] Linker CH

e

shifts upfield to ~2.8 ppm.[1]

Sharp singlet at ~2.9 ppm (CH

Methanesulfonamide Reagent ) and broad NH

Loss of high-field (0.9-1.2 ppm)
Ring Opening Acid degradation signals; appearance of olefinic
protons (5.0-6.0 ppm).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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